Cas no 439692-05-4 (Ethyl 4-cyclopropylthiazole-2-carboxylate)

Ethyl 4-cyclopropylthiazole-2-carboxylate is a specialized heterocyclic compound featuring a thiazole core substituted with a cyclopropyl group at the 4-position and an ester functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The cyclopropyl moiety enhances steric and electronic properties, while the ethyl ester group offers reactivity for further derivatization. Its stability and well-defined reactivity profile make it a valuable building block in medicinal chemistry and material science. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
Ethyl 4-cyclopropylthiazole-2-carboxylate structure
439692-05-4 structure
Product Name:Ethyl 4-cyclopropylthiazole-2-carboxylate
CAS No:439692-05-4
MF:C9H11NO2S
MW:197.2541410923
MDL:MFCD11656780
CID:1011625
PubChem ID:53393420
Update Time:2025-06-06

Ethyl 4-cyclopropylthiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyclopropylthiazole-2-carboxylate
    • Ethyl 4-Cyclopropyl-1,3-thiazole-2-carboxylate
    • WIYBXTNEMTVQBH-UHFFFAOYSA-N
    • 6773AJ
    • TRA0044878
    • RP25540
    • Ethyl4-Cyclopropylthiazole-2-carboxylate
    • SY004308
    • AB0056206
    • AB1000072
    • ST24047032
    • 4-Cyclopropyl-thiazole-2-carboxylic acid ethyl ester
    • MDL: MFCD11656780
    • Inchi: 1S/C9H11NO2S/c1-2-12-9(11)8-10-7(5-13-8)6-3-4-6/h5-6H,2-4H2,1H3
    • InChI Key: WIYBXTNEMTVQBH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=NC(=C1)C1CC1

Computed Properties

  • Exact Mass: 197.05100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Topological Polar Surface Area: 67.4

Experimental Properties

  • Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 301.5±35.0℃ at 760 mmHg
  • Flash Point: 136.1℃
  • Solubility: Very slightly soluble (0.47 g/l) (25 º C),
  • PSA: 67.43000
  • LogP: 2.19720

Ethyl 4-cyclopropylthiazole-2-carboxylate Security Information

Ethyl 4-cyclopropylthiazole-2-carboxylate Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Ethyl 4-cyclopropylthiazole-2-carboxylate Pricemore >>

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Ethyl 4-cyclopropylthiazole-2-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:439692-05-4)Ethyl 4-Cyclopropyl-1,3-thiazole-2-carboxylate
Order Number:sfd9406
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
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(CAS:439692-05-4)Ethyl 4-cyclopropylthiazole-2-carboxylate
Order Number:A872614
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:35
Price ($):266.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:439692-05-4)Ethyl 4-Cyclopropyl-1,3-thiazole-2-carboxylate
sfd9406
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:439692-05-4)Ethyl 4-cyclopropylthiazole-2-carboxylate
A872614
Purity:99%
Quantity:5g
Price ($):266.0
Email